Cas no 1353988-14-3 ({2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester)

{2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester is a cyclohexylamine derivative featuring a benzyl ester-protected carbamate group and a tertiary amine side chain. This compound is of interest in organic synthesis and medicinal chemistry due to its bifunctional structure, which combines a reactive amine moiety with a sterically hindered cyclohexyl backbone. The benzyl ester group enhances solubility and provides a handle for further derivatization under mild conditions. Its rigid cyclohexyl framework may confer conformational stability, making it a potential intermediate for chiral auxiliaries or pharmacologically active molecules. The compound’s structural features suggest utility in peptide mimetics or as a building block for heterocyclic systems.

{2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester structure

1353988-14-3 structure

Product Name:{2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester

CAS No:1353988-14-3

MF:C₁₇H₂₇N₃O₂

MW:305.415184259415

CID:2160741

Update Time:2025-10-28

{2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester
- Benzyl (2-((2-aminoethyl)(methyl)amino)cyclohexyl)carbamate
- AM94956
- {2-[(2-aminoethyl)methylamino]cyclohexyl}carbamic acid benzyl ester
- Inchi： 1S/C17H27N3O2/c1-20(12-11-18)16-10-6-5-9-15(16)19-17(21)22-13-14-7-3-2-4-8-14/h2-4,7-8,15-16H,5-6,9-13,18H2,1H3,(H,19,21)
- InChI Key： MEDSNDTYPPVGSY-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(NC1CCCCC1N(C)CCN)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 332
Topological Polar Surface Area: 67.6

{2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	081040-500mg	2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester	1353988-14-3		500mg	￡755.00	2022-03-01

{2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester

Recent Advances in the Study of {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS: 1353988-14-3)

In recent years, the compound {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS: 1353988-14-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, neurological disorders and cancer therapy. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties, paving the way for its application in drug development.

One of the most notable findings in recent research is the compound's ability to modulate specific biochemical pathways involved in neurodegenerative diseases. Preliminary in vitro studies have demonstrated that {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester exhibits neuroprotective effects by inhibiting the aggregation of pathological proteins such as amyloid-beta and tau. These findings suggest its potential as a therapeutic agent for Alzheimer's disease and other related conditions.

In the context of oncology, recent investigations have revealed that the compound may act as a potent inhibitor of certain kinases involved in tumor progression. Specifically, it has been shown to disrupt the activity of protein kinases that are overexpressed in various cancer types, thereby inhibiting cell proliferation and inducing apoptosis. These results have been corroborated by both in vitro and in vivo studies, although further clinical trials are needed to validate these findings.

Despite the promising results, challenges remain in the development of {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, {2-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS: 1353988-14-3) represents a promising candidate for further investigation in the fields of neurology and oncology. The latest research underscores its potential therapeutic benefits while also highlighting the need for continued study to overcome existing challenges. As the scientific community delves deeper into its mechanisms and applications, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.